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Introduction

The discovery of the Barium-140 isotope in 1938 was a seminal moment in the history of
science, fundamentally altering our understanding of the atomic nucleus and ushering in the
nuclear age. This technical guide provides an in-depth exploration of the core experiments and
theoretical interpretations that led to the identification of Barium-140 as a product of uranium
bombardment with neutrons. This discovery, which directly led to the concept of nuclear fission,
was the collaborative work of Otto Hahn, Fritz Strassmann, Lise Meitner, and Otto Frisch. This
document details the experimental protocols, presents key quantitative data, and visualizes the
logical and experimental workflows that defined this pivotal scientific breakthrough.

The Core Discovery: Unraveling the Unexpected

In a series of experiments conducted at the Kaiser Wilhelm Institute for Chemistry in Berlin,
chemists Otto Hahn and Fritz Strassmann were bombarding uranium with slow neutrons.[1]
The prevailing hypothesis at the time, championed by Enrico Fermi, was that this process
would produce transuranic elements—elements heavier than uranium.[1][2] However, Hahn
and Strassmann's meticulous radiochemical analysis repeatedly yielded unexpected results.
They found products that they initially believed to be isotopes of radium, an element chemically
similar to barium.[3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1234999?utm_src=pdf-interest
https://www.benchchem.com/product/b1234999?utm_src=pdf-body
https://www.benchchem.com/product/b1234999?utm_src=pdf-body
https://en.wikipedia.org/wiki/Discovery_of_nuclear_fission
https://en.wikipedia.org/wiki/Discovery_of_nuclear_fission
https://physicstoday.aip.org/features/on-the-belated-discovery-of-fission
https://chem.libretexts.org/Ancillary_Materials/Exemplars_and_Case_Studies/Case_Studies/Nuclear_Energy_for_Today's_World/04._The_Discovery_of_Fission_(1938)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The crucial step in their experiment was the use of barium chloride as a carrier to precipitate
the supposed radium isotopes from the irradiated uranium solution.[3] They then attempted to
separate the "radium” from the barium carrier through fractional crystallization, a standard
technique at the time.[3] To their astonishment, they were unable to separate the radioactivity
from the barium fraction, leading them to the inescapable conclusion that the product was not
radium, but an isotope of barium.[3] On December 22, 1938, they published their findings,
cautiously suggesting a "bursting" of the uranium nucleus.[1][2]

The theoretical explanation for this revolutionary discovery came from Lise Meitner, a long-time
collaborator of Hahn who had recently fled to Sweden, and her nephew, physicist Otto Frisch.
[1] Applying Niels Bohr's "liquid-drop" model of the atomic nucleus, they reasoned that the
absorption of a neutron could cause the uranium nucleus to become unstable and split into two
smaller nuclei, releasing a tremendous amount of energy in the process.[4][5] Frisch coined the
term "fission" to describe this new nuclear reaction.[6] Meitner and Frisch's interpretation,
published in Nature in February 1939, provided the physical basis for Hahn and Strassmann's
chemical evidence, solidifying the discovery of nuclear fission.[4]

Quantitative Data

The discovery and subsequent study of Barium-140 and its decay products have yielded
precise quantitative data that are fundamental to nuclear science.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://chem.libretexts.org/Ancillary_Materials/Exemplars_and_Case_Studies/Case_Studies/Nuclear_Energy_for_Today's_World/04._The_Discovery_of_Fission_(1938)
https://chem.libretexts.org/Ancillary_Materials/Exemplars_and_Case_Studies/Case_Studies/Nuclear_Energy_for_Today's_World/04._The_Discovery_of_Fission_(1938)
https://chem.libretexts.org/Ancillary_Materials/Exemplars_and_Case_Studies/Case_Studies/Nuclear_Energy_for_Today's_World/04._The_Discovery_of_Fission_(1938)
https://en.wikipedia.org/wiki/Discovery_of_nuclear_fission
https://physicstoday.aip.org/features/on-the-belated-discovery-of-fission
https://en.wikipedia.org/wiki/Discovery_of_nuclear_fission
https://www.ans.org/news/article-938/lise-meitners-fantastic-explanation-nuclear-fission/
https://www.accessscience.com/content/article/a458400
https://www.atomicarchive.com/history/manhattan-project/p1s4.html
https://www.ans.org/news/article-938/lise-meitners-fantastic-explanation-nuclear-fission/
https://www.benchchem.com/product/b1234999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Barium-140 (*4°Ba) Lanthanum-140 (*4°La)
Half-life 12.752 days[7] 40.31 hours|[8]
Decay Mode [~ (Beta decay)[9] - (Beta decay)[7]

Decay Energy

1.050 MeV[7]

3.762 MeV

Major Beta Energies

0.48 MeV (40%), 1.022 MeV
(60%)[10]

1.32 MeV (70%), 1.67 MeV
(20%), 2.26 MeV (10%)[10]

Major Gamma Energies

0.16 MeV, 0.31 MeV, 0.54
MeV[10]

0.335 MeV, 0.49 MeV, 0.82
MeV, 1.60 MeV, 2.5 MeV[10]

Fission Yield (U-235)

Approximately 6.32%[8]

Specific Activity

2.726 x 10> Bg/g[9]

Atomic Mass

139.910600 amu[7]

139.906110 amu

Experimental Protocols

While the exact, detailed protocols from Hahn and Strassmann's 1938 experiments are not

exhaustively documented in a modern format, the following represents a synthesized

methodology based on their publications and historical accounts.

Neutron Irradiation of Uranium

e Neutron Source: A Radium-Beryllium (Ra-Be) source was commonly used in the 1930s for

producing neutrons.[11] These sources emit neutrons through the (a,n) reaction on

beryllium.

o Target Material: Purified uranium, likely in the form of uranium oxide or a salt, was used as

the target. In one documented experiment, approximately 15 grams of purified uranium was

irradiated.[11]

e Irradiation Procedure: The uranium sample was placed in close proximity to the Ra-Be

neutron source. The entire setup was likely shielded to protect the researchers from

radiation.
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e Irradiation Time: The duration of neutron bombardment varied, with some experiments
lasting for several hours to days to produce sufficient quantities of radioactive products. A 12-
hour irradiation period has been reported.[11]

Radiochemical Separation of Barium

» Dissolution: Following irradiation, the uranium target was dissolved in acid (e.g., nitric acid)
to bring the uranium and its fission products into solution.

o Carrier Addition: A known amount of a soluble barium salt, such as barium chloride (BaCl2),
was added to the solution. This non-radioactive barium acts as a "carrier" for the trace
amounts of radioactive barium isotopes produced during fission.

o Precipitation: The barium, along with the chemically similar elements from the irradiated
sample (initially presumed to be radium), was precipitated from the solution. This was
typically achieved by adding a precipitating agent like sodium carbonate or sulfuric acid to
form barium carbonate (BaCOs) or barium sulfate (BaSOa), respectively.

« |solation: The precipitate containing the barium carrier and the radioactive isotopes was
separated from the uranium solution by filtration.

Fractional Crystallization and Identification

e Purpose: The primary goal of this step was to separate the presumed radioactive "radium”
isotopes from the non-radioactive barium carrier.

o Procedure: The precipitate was redissolved, and the barium salt (e.g., barium bromide) was
subjected to fractional crystallization. This technique relies on the slight differences in
solubility between the salts of radium and barium. Radium bromide is less soluble than
barium bromide and should therefore crystallize out of solution first.

e Observation: Hahn and Strassmann repeatedly performed this fractional crystallization.
However, they observed that the radioactivity remained uniformly distributed throughout the
barium fractions. There was no enrichment of radioactivity in the initial crystals, which would
have been expected if radium were present.
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» Conclusion: This key observation led to the conclusion that the radioactive isotopes being
traced were not radium, but in fact, isotopes of barium.

Detection and Measurement
 Instrumentation: Geiger-Mduller counters were used to detect the beta radiation emitted by

the radioactive samples.[12]

o Measurement: The activity of the various fractions from the chemical separation was
measured over time to determine the half-lives of the radioactive isotopes present. This
allowed them to distinguish between different isotopes of barium and their daughter
products.

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Experimental and theoretical workflow leading to the discovery of Barium-140 and
nuclear fission.
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Caption: Simplified representation of the nuclear fission of Uranium-235 producing Barium-
140.
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Caption: The radioactive decay chain of Barium-140 to stable Cerium-140.

Conclusion

The discovery of Barium-140 as a fission product of uranium was a paradigm-shifting event in
science. It not only revealed the process of nuclear fission but also laid the groundwork for the
development of nuclear energy and nuclear medicine. The meticulous experimental work of
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Hahn and Strassmann, combined with the brilliant theoretical insights of Meitner and Frisch,
serves as a testament to the power of interdisciplinary collaboration and the importance of
guestioning established paradigms. This technical guide provides a core understanding of this
pivotal discovery, offering valuable context for researchers and professionals in fields that
continue to build upon the legacy of this groundbreaking work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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